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Compound of Interest |

Compound Name: Vesadol
CAS No.: 78837-97-5
Cat. No.: B1200130
Get Quote
. J

Disclaimer: This document provides guidance on the proper disposal of Vesadol based on its
chemical structure and general best practices for laboratory waste management. As a specific
Safety Data Sheet (SDS) for Vesadol is not publicly available, these recommendations are
based on inferred hazards. It is imperative to consult with your institution's Environmental
Health and Safety (EHS) department for specific protocols and to ensure full compliance with
local, state, and federal regulations.

Vesadol: Chemical Profile and Inferred Hazards

Vesadol is a complex, halogenated organic compound containing nitrogen.[1] Its structure
suggests that it should be handled as a potentially hazardous substance. Halogenated organic
compounds are often persistent in the environment and can have toxic effects.[2][3] The
presence of nitrogen-containing heterocyclic moieties, common in many pharmaceuticals, also
warrants careful handling due to potential biological activity.

Table 1: Summary of Vesadol Properties for Disposal Consideration
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Property

Valuel/Information

Source/Rationale

Chemical Name

Vesadol

PubChem

Molecular Formula

C44H54CIFIN303

[1]

PubChem CID

192180

[1]

Physical State

Assumed to be solid at room

temperature

Based on high molecular
weight

Solubility

Unknown, assume low

agueous solubility

Common for large organic

molecules

Inferred Hazards

Potentially toxic, environmental

persistence

Presence of halogens (Cl, F, I)

and nitrogen heterocycles.[2]

[4]

Recommended Waste Class

Hazardous Chemical Waste

Precautionary principle in the

absence of specific SDS

Experimental Protocol: Step-by-Step Disposal of

Vesadol Waste

This protocol outlines the necessary steps for the safe segregation and disposal of waste

generated from research activities involving Vesadol.

Personnel Safety:

o Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety

glasses with side shields, and chemical-resistant gloves when handling Vesadol or its waste.

o Conduct all handling and waste packaging within a certified chemical fume hood to prevent

inhalation of any dust or aerosols.

Waste Segregation and Collection:

» Designate a specific, labeled hazardous waste container for all Vesadol-contaminated

waste. The container should be made of a compatible material (e.g., polyethylene) and have
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a secure, leak-proof lid.

o Label the container clearly as "Hazardous Waste: Vesadol" and include the full chemical
name and molecular formula. Affix any additional hazard labels required by your institution.

e Solid Waste:

o Dispose of all Vesadol-contaminated solid waste directly into the designated hazardous
waste container. This includes:

» Unused or expired Vesadol powder.
» Contaminated consumables such as pipette tips, weigh boats, and gloves.
» Contaminated filter papers.

e Liquid Waste:

o Collect all Vesadol-contaminated liquids in a separate, clearly labeled hazardous waste
container for halogenated organic liquid waste.[3][5] Do not mix with non-halogenated
solvent waste to avoid increased disposal costs and complexities.[5]

o This includes solutions containing Vesadol and solvents used for rinsing contaminated
glassware.

e Sharps Waste:

o Any sharps (needles, scalpels, contaminated glass) that have come into contact with
Vesadol must be disposed of in a designated, puncture-resistant sharps container for
chemically contaminated sharps.

o Decontamination of Glassware:

o Rinse glassware that has been in contact with Vesadol with a suitable organic solvent
(e.g., ethanol or acetone).

o Collect the initial rinsate as hazardous liquid waste.
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o Subsequent washes with detergent and water can typically be disposed of down the drain,
but confirm this with your institution's EHS guidelines.

Waste Storage and Disposal:

o Store the sealed hazardous waste containers in a designated satellite accumulation area
within the laboratory.

o Ensure the storage area is secure, well-ventilated, and away from incompatible materials.

e Once the container is full, or in accordance with your institution's waste pickup schedule,
arrange for its collection by the EHS department for final disposal via high-temperature
incineration or other approved methods for hazardous chemical waste.

Visualization of Vesadol Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
different types of Vesadol waste.
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Vesadol Waste Generated

Identify Waste Type

Solid Liquid Sharps

Solid Waste
(e.g., contaminated gloves, tubes)

Liquid Waste
(e.g., solutions, rinsates)

Sharps Waste
(e.g., needles, contaminated glass)

Place in Puncture-Resistant
‘Chemically Contaminated
Sharps' Container

Collect in Labeled
'Hazardous Halogenated
Liquid Waste' Container

Place in Labeled
'Hazardous Solid Waste:
Vesadol' Container

Store in Satellite
Accumulation Area

Arrange for EHS Pickup
and Final Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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